2,6-Dichloro-3-nitrotoluene
Overview
Description
2,6-Dichloro-3-nitrotoluene is an organic compound with the molecular formula Cl2C6H2(NO2)CH3 . It is a light yellow to light green solid and is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
This compound can be synthesized from 2,6-Dichlorotoluene . It also undergoes hydrogenation catalyzed by Platinum nanoparticles to form amines .Molecular Structure Analysis
The molecular weight of this compound is 206.03 . The linear formula is Cl2C6H2(NO2)CH3 . The IUPAC Standard InChI is InChI=1S/C7H5Cl2NO2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,1H3 .Chemical Reactions Analysis
This compound undergoes hydrogenation catalyzed by Platinum nanoparticles to form amines .Physical and Chemical Properties Analysis
The melting point of this compound is 53-56 °C (lit.) . The flash point is 230.0 °F (110 °C) - closed cup .Scientific Research Applications
1. Decomposition and Safety Analysis
2-Nitrotoluene (2-NT), a related chemical to 2,6-Dichloro-3-nitrotoluene, has been studied for its thermal decomposition properties, particularly in the context of safety and explosion prevention. Research by Zhu et al. (2017) utilized the Advanced Reactive System Screening Tool (ARSST) to understand the mechanisms leading to explosions caused by 2-NT. This study is crucial for improving safety protocols in industrial settings where such chemicals are used (Zhu, Papadaki, Han, & Mashuga, 2017).
2. Synthesis Processes
Ran and Pittman (1993) demonstrated a practical synthesis method for 2,4-Dichloro-3-methyl-6-nitrophenol, a compound structurally similar to this compound. This synthesis involves hydrolysis in the presence of a phase transfer catalyst, offering insights into potential synthesis pathways for related compounds (Ran & Pittman, 1993).
3. Transformation in Environmental Settings
A study by Hwang, Chow, and Adrian (2000) explored the transformation of trinitrotoluene (TNT), another nitrotoluene derivative, in wastewater treatment. This research provides valuable insights into how compounds like this compound might behave and transform in environmental and bioreactor settings (Hwang, Chow, & Adrian, 2000).
4. Biochemical and Health Implications
Jones et al. (2004) investigated the health implications of exposure to nitrotoluenes like 2,6-Dinitrotoluene and 2-nitrotoluene. Their work focused on the formation of hemoglobin adducts, which are markers of biological effective dose, providing a foundation for understanding the biological impact of similar compounds (Jones, Liu, Sepai, Yan, & Sabbioni, 2004).
5. Effects on Liver Function
Deng et al. (2011) conducted a study on the molecular and functional effects of nitrotoluenes on liver function. Their systems biology approach could be relevant to understanding the impact of this compound on human health, particularly in the context of liver toxicity and physiological changes (Deng, Meyer, Guan, Escalon, Ai, Wilbanks, Welti, Garcia-Reyero, & Perkins, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Mode of Action
2,6-Dichloro-3-nitrotoluene undergoes hydrogenation catalyzed by Platinum nanoparticles to form amines . This suggests that the compound interacts with its targets through a hydrogenation process, which involves the addition of hydrogen (H2) to the compound. The resulting amines can then interact with other molecules in the system.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. It’s recommended to store the compound in a cool, dry, and well-ventilated place . Exposure to dust should be avoided, and appropriate exhaust ventilation should be provided when handling the product . These precautions suggest that the compound’s stability and efficacy could be affected by factors such as temperature, humidity, and exposure to air.
Properties
IUPAC Name |
1,3-dichloro-2-methyl-4-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBNZUUIFTPNYRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1Cl)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00183842 | |
Record name | 2,6-Dichloro-3-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00183842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29682-46-0 | |
Record name | 1,3-Dichloro-2-methyl-4-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29682-46-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dichloro-3-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029682460 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 29682-46-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102503 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,6-Dichloro-3-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00183842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-dichloro-3-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.237 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,6-DICHLORO-3-NITROTOLUENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KL434G8AU8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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